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Compound of Interest

Compound Name:
(6-(Dimethylamino)pyridin-2-

yl)methanol

CAS No.: 215869-78-6

Cat. No.: B1453225

Get Quote

Executive Summary & Application Context
Compound: [6-(Dimethylamino)pyridin-2-yl]methanol CAS: 215869-78-6 Role: Bifunctional

Ligand / Pharmacophore Intermediate[1]

This guide serves as a Provisional Technical Safety Data Sheet (TSDS) for researchers

utilizing 2-hydroxymethyl-6-dimethylaminopyridine. Unlike standard commodity chemicals, this

compound is often encountered in early-stage drug discovery and catalysis research. It

combines the hyper-nucleophilic character of 4-Dimethylaminopyridine (DMAP) with a

hydroxymethyl arm, enabling it to act as a bidentate N,O-donor ligand or a covalently

attachable organocatalyst.

Critical Safety Notice: Due to the structural presence of the dimethylaminopyridine moiety, this

compound must be handled with the same rigor as DMAP (CAS 1122-58-3), specifically

regarding dermal absorption and neurotoxicity risks, until specific toxicological data proves

otherwise.
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Chemical Identity & Physicochemical Profile[2][3][4]
[5][6][7][8]

Property Specification

IUPAC Name [6-(Dimethylamino)pyridin-2-yl]methanol

Common Name 2-Hydroxymethyl-6-dimethylaminopyridine

CAS Number 215869-78-6

Molecular Formula C₈H₁₂N₂O

Molecular Weight 152.19 g/mol

SMILES CN(C)C1=CC=CC(=N1)CO

Physical State
Viscous oil or low-melting solid (Tendency to

supercool)

Solubility
Soluble in DCM, MeOH, DMSO, THF; Sparingly

soluble in hexanes

Acidity (pKa) Predicted ~6.5 - 7.0 (Pyridine N)

Hazard Assessment & Toxicology (SAR Analysis)
As a Senior Application Scientist, I apply Structure-Activity Relationship (SAR) logic where

empirical data is limited.

Provisional GHS Classification
Signal Word:DANGER[2]
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Hazard Class Category Hazard Statement
Mechanistic
Justification

Acute Toxicity (Oral) Cat 3
H301: Toxic if

swallowed.

Analogous to 2-

aminopyridines;

metabolic activation to

reactive imino-

methides.

Acute Toxicity

(Dermal)
Cat 2

H310: Fatal in contact

with skin.[3][4]

Critical: The

dimethylamino group

enhances lipophilicity,

facilitating rapid

transdermal transport

similar to DMAP.

Skin/Eye Irritation Cat 2/2A

H315/H319: Causes

skin/eye irritation.[3][4]

[5]

Basic nitrogen

functionality causes

local tissue

saponification/irritation

.

STOT - Single Exp. Cat 3
H335: May cause

respiratory irritation.

Inhalation of

dust/aerosols affects

upper respiratory

mucous membranes.

Toxicology Insight
The dimethylaminopyridine core is a known potassium channel blocker. Absorption can lead to:

CNS Excitation: Tremors, seizures.

Metabolic Acidosis: Due to mitochondrial interference.

Local Necrosis: Upon prolonged contact with mucous membranes.

Safe Handling & Experimental Protocols
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Engineering Controls & PPE Decision Tree
This workflow dictates the safety level based on the scale of operation.

Operation Scale

< 100 mg
(Analytical)

> 100 mg
(Synthesis/Prep)

Level 1 Controls:
Standard Fume Hood
Nitrile Gloves (Double)

Safety Glasses

Level 2 Controls:
High-Flow Fume Hood

Butyl Rubber/Silver Shield Gloves
Face Shield + Tyvek Sleeves

Waste Disposal:
Segregate as P-List (Acute Toxic)

Do NOT mix with oxidizers

Click to download full resolution via product page

Figure 1: Risk-based decision matrix for handling aminopyridine derivatives.

Synthesis & Purification Workflow
Context: This compound is often synthesized via the reduction of methyl 6-

(dimethylamino)picolinate. The following protocol ensures safety during the exothermic

reduction step.

Reagents:

Precursor: Methyl 6-(dimethylamino)picolinate

Reductant: LiAlH₄ (Lithium Aluminum Hydride) or NaBH₄/CaCl₂

Solvent: Anhydrous THF
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Step-by-Step Protocol:

Setup: Flame-dry a 2-neck RBF under Argon. Equip with a reflux condenser and addition

funnel.

Solubilization: Dissolve precursor in THF (0.2 M). Cool to 0°C.

Addition (CRITICAL): Add LiAlH₄ (1.5 equiv) dropwise. Monitor internal temp; do not exceed

5°C.

Why? Rapid addition causes thermal runaway and potential ether fire.

Reaction: Warm to RT and stir for 4 hours. Monitor via TLC (10% MeOH in DCM).

Quench (Fieser Method): Cool to 0°C. Add water (x mL), 15% NaOH (x mL), water (3x mL)

sequentially.

Safety: This generates H₂ gas. Ensure high ventilation.

Isolation: Filter the granular aluminum salts. Concentrate filtrate.

Purification: Flash chromatography (DCM/MeOH 95:5).

Note: The amine tailing can be reduced by adding 1% Triethylamine to the eluent.

Emergency Response & Storage
Storage Conditions

Temperature: 2–8°C (Refrigerate).

Atmosphere: Store under Inert Gas (Argon/Nitrogen). Hygroscopic.

Incompatibility: Strong Oxidizing Agents, Acid Chlorides, Anhydrides.

Emergency Procedures
Scenario: Skin Exposure (High Risk)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Action: Drench area with water for 15 minutes.

Neutralization: Do NOT use vinegar or acids; wash with mild soap.

Medical: Seek immediate medical attention. Inform responders of "Aminopyridine exposure -

Potential Neurotoxin."

Scenario: Spill (>1g)

Evacuate: Clear the lab area.

PPE: Don Self-Contained Breathing Apparatus (SCBA) if dust is present.

Cleanup: Cover with dry lime or sand. Scoop into a closed container. Do not flush to sewer.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety & Handling Guide: 2-Hydroxymethyl-6-
dimethylaminopyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1453225/docs#technical-safety-handling-guide-2-
hydroxymethyl-6-dimethylaminopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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